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Compound of Interest

Compound Name: OAC1

Cat. No.: B1677069

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Abstract

OAC1 (Oct4-activating compound 1) is a small molecule that has been identified as an
activator of the Oct4 gene promoter.[1][2][3] Oct4 is a key transcription factor involved in
maintaining pluripotency and in the reprogramming of somatic cells to induced pluripotent stem
cells (iPSCs).[1][4] OAC1 has been shown to enhance the efficiency of iPSC generation by
activating both Oct4 and Nanog promoter-driven luciferase reporter genes.[2][5][6] These
application notes provide a detailed protocol for the preparation of OAC1 stock solutions for
use in cell culture experiments, along with information on its mechanism of action and storage.

Chemical Properties and Solubility

OAC1, with the chemical name N-1H-pyrrolo[2,3-c]pyridin-5-yl-benzamide, is a crystalline solid.
[1] Its molecular formula is C14H11N30 and it has a molecular weight of 237.26 g/mol .[6][7]

Table 1: OAC1 Properties and Solubility
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Property Value Source
CAS Number 300586-90-7 [1]
Molecular Formula C14H11N30O [1][3][6]
Molecular Weight 237.26 g/mol [61[7]
Appearance Crystalline solid [1]
Purity >98% [1][3]
Solubility in DMSO = 9.9 mg/mL [6]

23.7 mg/mL (99.89 mM) [7]

47 mg/mL (198.09 mM) [2]

Solubility in Ethanol 23.7 mg/mL (99.89 mM) [7]

Note: Solubility may vary slightly between batches. It is recommended to use fresh, moisture-

free DMSO for optimal dissolution.[2]

Mechanism of Action

OAC1 enhances reprogramming efficiency by activating the transcription of key pluripotency

genes. It specifically targets the promoters of Oct4 and Nanog, leading to their increased

expression.[2][5][6] This, in turn, can accelerate the process of converting somatic cells into

IPSCs when used in conjunction with other reprogramming factors like Sox2, Klf4, and c-Myc.

[1][°]
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Caption: OAC1 signaling pathway in cellular reprogramming.

Experimental Protocol: Preparation of OAC1 Stock
Solution

This protocol outlines the steps for preparing a 10 mM stock solution of OAC1 in DMSO.

Materials:

OAC1 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile-filtered
Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Calculate the required mass of OAC1.:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
Mass (mg) = 0.010 mol/L x 0.001 L x 237.26 g/mol x 1000 mg/g = 2.37 mg

Weigh OAC1:

o Carefully weigh out 2.37 mg of OAC1 powder and place it into a sterile microcentrifuge
tube.

Add DMSO:

o Add 1 mL of anhydrous, sterile-filtered DMSO to the tube containing the OAC1 powder.

Dissolve OAC1:

o Vortex the solution until the OAC1 is completely dissolved. Gentle warming to 37°C and
sonication can be used to aid dissolution if precipitation occurs.[6][8]

Aliquot and Store:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.[9]

o Store the aliquots at -20°C or -80°C.

Table 2: Stock Solution Storage Recommendations

Storage Temperature Duration Source
-20°C Up to 1 year [8]
-80°C Up to 2 years [8]
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Note: For long-term storage, -80°C is recommended. Once thawed, use the solution promptly
and avoid repeated freeze-thaw cycles.[9]

Preparation Storage
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Caption: Workflow for preparing OAC1 stock solution.

Working Solution Preparation

For cell culture experiments, the OAC1 stock solution needs to be diluted to the final working
concentration in the culture medium. A typical working concentration for enhancing
reprogramming efficiency is approximately 1 uM.[1][2][5]

Procedure:
e Thaw a single aliquot of the 10 mM OAC1 stock solution at room temperature.

 Dilute the stock solution in cell culture medium to the desired final concentration. For a 1 pM
working solution from a 10 mM stock, a 1:10,000 dilution is required (e.g., add 1 pL of 10 mM
OAC1 to 10 mL of culture medium).

o Ensure the final concentration of DMSO in the culture medium is low (typically <0.1%) to
avoid cytotoxicity.

» Mix the working solution thoroughly before adding it to the cells.

Safety Precautions

OAC1 is for research use only and is not intended for human or veterinary use.[10] Standard
laboratory safety practices should be followed, including wearing personal protective
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equipment (PPE) such as gloves, a lab coat, and safety glasses. Handle the compound in a
well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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